p-Xylene

Specification

• Description: p-Xylene is an aromatic liquid, which is an isomeric form of xylene. It can be produced via Diels-Alder reaction between 2,5-dimethylfuran and ethylene catalyzed by zeolite.; p-Xylene is an aromatic liquid, which is an isomeric form of xylene. It can be produced via Diels-Alder reaction between 2,5-dimethylfuran and ethylene catalyzed by zeolite.; p-Xylene is an environmental pollutant belonging to the class of volatile organic compounds. It is emitted from a variety of sources including adhesives, degreasing agents, combustion products of wood and fuels, industrial paints, aerosols, etc.; Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.; EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.; p-Xylene is an isomer xylene mainly used in the polyester industry as a raw material for synthesizing 5,6-terephthalic acid.; p-Xylene is an isomeric form of xylene. It undergoes Friedel-Crafts acylation reaction with various acids in the presence of zeolites (catalyst). It can be obtained from the mixtures of isomeric forms of xylene and ethylbenzene isolated from the naptha fraction of petroleum. Also, it can be prepared from toluene by employing ZSM (Zeolite Socony Mobil)-5 catalysts. It is a raw material for the manufacture of PET (poly(ethylene terephthalate)) bottles. Its sustainable synthesis from ethylene and dimethylfuran in the presence of zeolite catalysts has been reported.; p-Xylene is an isomeric form of xylene. It undergoes Friedel-Crafts acylation reaction with various acids in the presence of zeolites (catalyst). It can be obtained from the mixtures of isomeric forms of xylene and ethylbenzene, isolated from the naptha fraction of petroleum. Also, it can be prepared from toluene by employing ZSM (Zeolite Socony Mobil)-5 catalysts. It is a raw material for the manufacture of PET (poly(ethylene terephthalate)) bottles. Sustainable synthesis of xylene from ethylene and dimethylfuran in the presence of zeolite catalysts has been reported.; P-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. Freezing point is 56°F. (USCG, 1999); p-XYLENE, also known as para-xylene or 4-xylene, belongs to the class of organic compounds known as p-xylenes. These are aromatic compounds that contain a p-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 4-positions. p-XYLENE exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. p-XYLENE can be converted into 2, 5-dimethyl-p-phenylenediamine.; P-xylene is a xylene with methyl groups at positions 1 and 4.
• CAS No.: 106-42-3
• Molecular Formula: C6H4(CH3)2; C8H10; C8H10
• Molecular Weight: 106.16 g/mol
• IUPAC Name: 1,4-xylene
• Standard InChI: InChI=1S/C8H10/c1-7-3-5-8(2)6-4-7/h3-6H,1-2H3
• Standard InChI Key: URLKBWYHVLBVBO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C
• Canonical SMILES: CC1=CC=C(C=C1)C
• Boiling Point: 280.9 °F at 760 mm Hg (NTP, 1992); 138.3 °C; 138 °C; 281°F
• Colorform: Colorless plates or prisms at low temp; Colorless liquid [Note: A solid below 56 degrees F]; Color: Saybolt units +30 (research, pure & technical grades)
• Flash Point: 81 °F (NTP, 1992); 25.0 °C (77.0 °F) - closed cup; 77 °F (25 °C) (Closed cup); 27 °C c.c.; 81°F
• Melting Point: 55.9 °F (NTP, 1992); 13.2 °C; 13.3 °C; 13 °C; 56°F